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Compound of Interest

Compound Name: WAY-354436

Cat. No.: B10805587

For Researchers, Scientists, and Drug Development Professionals

Introduction

WAY-354436 emerges from the intensive research efforts aimed at identifying novel, potent,
and specific inhibitors of critical biological targets. This technical guide provides an in-depth
overview of the discovery and synthesis of WAY-354436, a molecule identified as an active
anti-HIV-1 agent. The information presented herein is curated for professionals in the fields of
medicinal chemistry, pharmacology, and drug development, offering a comprehensive resource
for understanding the foundational science behind this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of WAY-354436 is provided in the table
below. This data is essential for its characterization, handling, and formulation.
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Property Value
Molecular Formula C19H22FN3S
Molecular Weight 343.46 g/mol
CAS Number 850023-52-8
Appearance Solid

FC1=C(NC(NC2CCN(CC2)CC3=CC=CC=C3)=

SMILES

S)C=CC=C1
InChl Key [Insert INChl Key if available]
Solubility Soluble in DMSO

Discovery and Biological Activity

WAY-354436 was identified as a potent non-nucleoside reverse transcriptase inhibitor (NNRTI)
of HIV-1.[1] NNRTIs are a critical class of antiretroviral drugs that bind to an allosteric site on
the reverse transcriptase enzyme, thereby inhibiting its function and preventing the replication
of the viral genome. The discovery of thiourea-based NNRTIs, a class to which WAY-354436
belongs, has been a significant area of research in the quest for new anti-HIV therapies. These
efforts have focused on developing compounds with high potency against wild-type and drug-
resistant strains of HIV-1.

The biological activity of WAY-354436 and related thiourea derivatives is typically evaluated
through a series of in vitro assays. These assays are crucial for determining the compound's
efficacy and selectivity.

Key Biological Assays:

o Reverse Transcriptase (RT) Inhibition Assay: This enzymatic assay directly measures the
ability of the compound to inhibit the activity of purified HIV-1 reverse transcriptase.

» Antiviral Assay in Cell Culture: This cell-based assay assesses the compound's ability to
inhibit HIV-1 replication in a cellular context, typically using cell lines susceptible to HIV-1
infection.
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» Cytotoxicity Assay: This assay is performed to determine the concentration at which the
compound becomes toxic to host cells, which is crucial for establishing a therapeutic window.

A summary of typical biological data for potent thiourea-based NNRTIs is presented below.
Note: Specific data for WAY-354436 is not publicly available in the searched literature; the table
represents typical values for this class of compounds.

Assay Type Typical ICso | ECso | CCso Range
RT Inhibition (Wild-Type) Low nM to uM
Antiviral Activity (Wild-Type) Low nM to uM
Cytotoxicity >10 uM
Synthesis

The synthesis of N,N'-disubstituted thiourea derivatives like WAY-354436 generally follows a
convergent synthetic strategy. The core thiourea moiety is typically formed by the reaction of an
isothiocyanate with a primary or secondary amine. The specific synthesis of WAY-354436
would involve the preparation of two key intermediates: 2-fluoroaniline and 4-benzylpiperidine,
followed by their coupling to form the final product.

General Synthetic Protocol:

A representative synthetic scheme for compounds of this class is as follows:

» Formation of the Isothiocyanate: The aromatic amine (e.g., 2-fluoroaniline) is treated with a
thiocarbonylating agent, such as thiophosgene or 1,1'-thiocarbonyldiimidazole (TCDI), to
yield the corresponding isothiocyanate.

o Coupling Reaction: The synthesized isothiocyanate is then reacted with the appropriate
amine (e.g., 4-benzylpiperidine) in a suitable solvent, such as dichloromethane (DCM) or
tetrahydrofuran (THF), at room temperature or with gentle heating to afford the N,N'-
disubstituted thiourea product.

 Purification: The final product is typically purified by column chromatography on silica gel to
yield the pure compound.
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Experimental Workflows and Signaling Pathways
Logical Workflow for NNRTI Discovery and Preclinical
Evaluation

The following diagram illustrates the typical workflow for the discovery and preclinical
evaluation of a novel NNRTI like WAY-354436.
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Caption: A simplified workflow for the discovery and preclinical development of non-nucleoside
reverse transcriptase inhibitors.

HIV-1 Reverse Transcriptase Inhibition Signaling
Pathway

The diagram below depicts the mechanism of action of NNRTIs in inhibiting HIV-1 replication.
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Caption: Mechanism of action of WAY-354436 as a non-nucleoside reverse transcriptase
inhibitor.

Conclusion

WAY-354436 represents a noteworthy molecule within the class of thiourea-based non-
nucleoside reverse transcriptase inhibitors. While specific public data on its discovery and
detailed biological profile are limited, this guide provides a comprehensive overview based on
the established science of this class of compounds. The provided synthetic strategies,
experimental workflows, and mechanistic diagrams offer a valuable resource for researchers
and professionals engaged in the development of novel antiviral therapeutics. Further
investigation into the specific structure-activity relationships and pharmacological properties of
WAY-354436 could provide deeper insights into its potential as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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